Cas no 1315365-07-1 (3-amino-1-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one)

• Product Name: 3-amino-1-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one
• CAS No: 1315365-07-1
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 4588157
• Update Time: 2025-06-12

3-amino-1-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one

• Inchi： 1S/C8H12N4O/c1-11-4-3-7(10-11)12-5-2-6(9)8(12)13/h3-4,6H,2,5,9H2,1H3
• InChI Key： ZDAJYANVWRSSAH-UHFFFAOYSA-N
• SMILES： N1(C2C=CN(C)N=2)CCC(N)C1=O

Additional information on 3-amino-1-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one

Introduction to 3-amino-1-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one (CAS No. 1315365-07-1) in Modern Chemical and Pharmaceutical Research

3-amino-1-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one, identified by the CAS number 1315365-07-1, is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrrolidinone derivatives, which are known for their diverse applications in drug discovery and medicinal chemistry. The presence of both amino and pyrazole functional groups in its molecular structure suggests a high degree of reactivity and versatility, making it a valuable scaffold for the development of novel therapeutic agents.

The structural framework of 3-amino-1-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one consists of a pyrrolidinone core substituted with a 1-methylpyrazole moiety at the 1-position and an amino group at the 3-position of the pyrrolidinone ring. This configuration allows for multiple sites of chemical modification, enabling researchers to tailor its properties for specific applications. The compound’s ability to participate in hydrogen bonding and other non-covalent interactions makes it an attractive candidate for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in exploring the pharmacological potential of 3-amino-1-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one and its derivatives. Studies have demonstrated that pyrrolidinone-based compounds can exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The pyrazole ring, in particular, is well-known for its role in medicinal chemistry due to its ability to modulate enzyme activity and interact with biological targets. The incorporation of a 1-methylpyrazole group into the 3-amino-1-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one structure may enhance its pharmacokinetic profile and improve its bioavailability.

Recent research has highlighted the compound’s potential in the development of kinase inhibitors, which are crucial for treating various types of cancer. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By targeting specific kinases, inhibitors like those derived from 3-amino-1-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one can help restore normal cellular function. Preliminary studies have shown that derivatives of this compound can inhibit the activity of several kinases, including Janus kinases (JAKs) and tyrosine kinases (TyKs), with high selectivity. This makes them promising candidates for further development into therapeutic agents.

The synthesis of 3-amino-1-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, facilitating further exploration of its biological properties. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the compound’s structure and purity.

The pharmacological evaluation of 3-amino-1-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one has revealed several interesting findings. In vitro assays have shown that this compound exhibits inhibitory effects on various enzymes and receptors relevant to human health. For instance, it has been found to suppress the activity of cyclooxygenase (COX), an enzyme involved in inflammation, suggesting potential anti-inflammatory benefits. Additionally, studies have indicated that derivatives of this compound may interfere with pathways involved in angiogenesis, a process critical for tumor growth.

Animal models have been employed to further assess the therapeutic potential of 3-amino-1-(1-methyl-1H-pyrazol-3-yloypyrrlidin -2-one). These studies have provided valuable insights into its pharmacokinetic behavior and toxicity profile. The compound has demonstrated good oral bioavailability and rapid distribution throughout the body, indicating its suitability for systemic administration. Moreover, preliminary toxicology studies have shown that it is well-tolerated at doses relevant to therapeutic use, although further investigation is needed to fully understand its long-term safety.

The versatility of 3-amino - 11( - methyl - 11 H - pyrazol - 3 - yl ) py r r o l i d i n - 2 - one as a pharmacophore has inspired researchers to explore its derivatives as part of structure-based drug design initiatives. By modifying specific atoms or functional groups within its core structure, scientists can fine-tune its biological activity and optimize its pharmacological properties. This approach has led to the discovery of several novel compounds with enhanced efficacy and reduced side effects compared to their parent molecule.

The integration of computational methods into drug discovery has also played a significant role in advancing research on 3-amino - 11( - methyl - 11 H - pyrazol - 33 yl ) py r r o l i d i n - 22 one . Molecular docking simulations have been used to predict how this compound interacts with biological targets such as enzymes and receptors at an atomic level. These simulations help guide experimental efforts by identifying key binding sites and suggesting modifications that could improve binding affinity. Additionally, computer-assisted molecular design tools have been employed to generate novel derivatives with optimized properties.

The future prospects for CAS No1315365_07_11( 33 amino _11( _ methyl _11 H _ py ra z ol _33 yl ) p y r r o l i d i n _22 one) are promising as ongoing research continues to uncover new applications for this compound. Efforts are underway to develop more effective synthetic routes that will reduce production costs while maintaining high quality standards. Furthermore , collaborative efforts between academia , industry , an d regulatory agencies are expected t o accelerate t he translation o f laboratory discoveries int o clinical trials . As our understanding o f molecular mechanisms grows , so too will t he potential uses f or t his versatile scaffold .